4-Vinylbenzoic acid 4-Vinylbenzoic acid
Brand Name: Vulcanchem
CAS No.: 1075-49-6
VCID: VC20789456
InChI: InChI=1S/C9H8O2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2,(H,10,11)
SMILES: C=CC1=CC=C(C=C1)C(=O)O
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol

4-Vinylbenzoic acid

CAS No.: 1075-49-6

Cat. No.: VC20789456

Molecular Formula: C9H8O2

Molecular Weight: 148.16 g/mol

* For research use only. Not for human or veterinary use.

4-Vinylbenzoic acid - 1075-49-6

Specification

CAS No. 1075-49-6
Molecular Formula C9H8O2
Molecular Weight 148.16 g/mol
IUPAC Name 4-ethenylbenzoic acid
Standard InChI InChI=1S/C9H8O2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2,(H,10,11)
Standard InChI Key IRQWEODKXLDORP-UHFFFAOYSA-N
SMILES C=CC1=CC=C(C=C1)C(=O)O
Canonical SMILES C=CC1=CC=C(C=C1)C(=O)O
Melting Point 143.5 °C

Introduction

4-Vinylbenzoic acid is an organic compound with the molecular formula C9H8O2C_9H_8O_2
and a molecular weight of 148.16 g/mol . It is also known as p-vinylbenzoic acid, 4-carboxystyrene, benzoic acid, 4-ethenyl, and styrene-4-carboxylic acid . The compound is light-sensitive and soluble in dichloromethane and methanol .

Chemical Identifiers:

  • CAS Registry Number: 1075-49-6

  • MDL Number: MFCD00002569

  • InChI Key: IRQWEODKXLDORP-UHFFFAOYSA-N

  • PubChem CID: 14098

  • IUPAC Name: 4-ethenylbenzoic acid

  • SMILES: C=CC1=CC=C(C=C1)C(=O)O

Uses and Applications

4-Vinylbenzoic acid is a versatile compound with applications in various fields:

  • Polymer Production: It is used as a monomer in the synthesis of specialty polymers, enhancing thermal stability and mechanical strength .

  • Adhesives and Sealants: The reactive vinyl group allows for the formulation of high-performance adhesives for automotive and construction applications .

  • Coatings: It improves adhesion and durability in protective coatings, making it suitable for industrial applications requiring corrosion resistance .

  • Pharmaceuticals: It serves as an intermediate in the synthesis of various drug compounds .

  • Research and Development: It is used in academic and industrial research to explore new chemical reactions and materials .

Research Findings

Research has shown that incorporating 4-vinylbenzoic acid units into poly(styrene) chains enhances miscibility with poly(ethyl methacrylate) (PEMA) . This is observed through a single composition-dependent glass transition temperature for each binary system using inverse gas chromatography . The negative values of the apparent polymer-polymer interaction parameter confirm the miscibility of these blends quantitatively . Studies indicate a temperature-induced dynamic conformational disorder associated with a flip-flop motion of vinyl groups in the compound . Entangled poly(styrene-co-4-vinylbenzoic acid) can be neutralized using diamines of different molar masses .

Safety and Handling

4-Vinylbenzoic acid is light-sensitive and should be stored in a refrigerator . When handling this chemical, avoid creating dust conditions . It is recommended to use approved safety equipment such as NIOSH (US) or CEN (EU) approved masks to avoid inhalation of airborne particles .

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